![molecular formula C13H18FN B6227639 (cyclobutylmethyl)[(2-fluoro-5-methylphenyl)methyl]amine CAS No. 1602202-88-9](/img/new.no-structure.jpg)
(cyclobutylmethyl)[(2-fluoro-5-methylphenyl)methyl]amine
Overview
Description
(cyclobutylmethyl)[(2-fluoro-5-methylphenyl)methyl]amine is a chemical compound with the molecular formula C13H18FN. It is known for its unique structure, which includes a cyclobutylmethyl group and a 2-fluoro-5-methylphenylmethyl group. This compound has various applications in scientific research, particularly in the fields of chemistry, biology, and medicine .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (cyclobutylmethyl)[(2-fluoro-5-methylphenyl)methyl]amine typically involves the reaction of cyclobutylmethylamine with 2-fluoro-5-methylbenzyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .
Industrial Production Methods
In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems can help in maintaining consistent reaction conditions and improving yield. Purification of the final product is typically achieved through distillation or recrystallization .
Chemical Reactions Analysis
Types of Reactions
(cyclobutylmethyl)[(2-fluoro-5-methylphenyl)methyl]amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to produce amines or alcohols.
Common Reagents and Conditions
Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.
Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.
Substitution: Sodium hydroxide, potassium carbonate, organic solvents like dichloromethane or toluene.
Major Products Formed
Oxidation: Ketones, carboxylic acids.
Reduction: Amines, alcohols.
Substitution: Various substituted amines depending on the nucleophile used.
Scientific Research Applications
(cyclobutylmethyl)[(2-fluoro-5-methylphenyl)methyl]amine has numerous applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biological targets.
Medicine: Explored for its potential therapeutic properties, including its use in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (cyclobutylmethyl)[(2-fluoro-5-methylphenyl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
- (cyclopropylmethyl)[(2-fluoro-5-methylphenyl)methyl]amine
- (cyclopentylmethyl)[(2-fluoro-5-methylphenyl)methyl]amine
- (cyclohexylmethyl)[(2-fluoro-5-methylphenyl)methyl]amine
Uniqueness
(cyclobutylmethyl)[(2-fluoro-5-methylphenyl)methyl]amine is unique due to its specific combination of a cyclobutylmethyl group and a 2-fluoro-5-methylphenylmethyl group. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications .
Properties
CAS No. |
1602202-88-9 |
|---|---|
Molecular Formula |
C13H18FN |
Molecular Weight |
207.3 |
Purity |
95 |
Origin of Product |
United States |
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